Cas no 112736-14-8 (6-ethylpyridine-2-carboxamidine;hydrochloride)

• Product Name: 6-ethylpyridine-2-carboxamidine;hydrochloride
• CAS No: 112736-14-8
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 1030749
• PubChem ID: 14253207
• Update Time: 2025-05-20

6-ethylpyridine-2-carboxamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Ethylpicolinimidamide hydrochloride
• 6-ethylpyridine-2-carboximidamide,hydrochloride
• 6-ethylpyridine-2-carboxamidine;hydrochloride
• 112736-14-8
• SCHEMBL17984763
• 6-Ethylpyridine-2-carboximidamide--hydrogen chloride (1/1)
• CS-0054023
• 6-ETHYLPYRIDINE-2-CARBOXAMIDINE HCL
• 6-ETHYLPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 6-ethylpyridine-2-carboximidamide;hydrochloride
• DTXSID10558062
• MFCD12755688
• SB11284
• AS-41088
• AKOS015847352
• 6-Ethylpicolinimidamidehydrochloride
• 6-Ethylpyridine-2-carboxamidine hydrochloride

• MDL： 'MFCD12755688
• Inchi： 1S/C8H11N3.ClH/c1-2-6-4-3-5-7(11-6)8(9)10;/h3-5H,2H2,1H3,(H3,9,10);1H
• InChI Key： QSPYVXZHXZGYQU-UHFFFAOYSA-N
• SMILES： Cl.N1C(C(=N)N)=CC=CC=1CC

Computed Properties

• Exact Mass: 185.0719751g/mol
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-ethylpyridine-2-carboxamidine;hydrochloride

Recent Advances in the Study of 6-Ethylpyridine-2-carboxamidine Hydrochloride (CAS: 112736-14-8)

6-Ethylpyridine-2-carboxamidine hydrochloride (CAS: 112736-14-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and functional properties, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of infectious diseases and oncology. The compound's ability to interact with specific biological targets makes it a promising candidate for further investigation.

One of the most notable advancements in the study of 6-ethylpyridine-2-carboxamidine hydrochloride is its application in the development of protease inhibitors. Proteases play a critical role in various pathological processes, and inhibiting their activity has been a key strategy in treating diseases such as HIV and hepatitis C. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory effects against viral proteases, with improved selectivity and reduced toxicity compared to existing inhibitors. These findings highlight the potential of 6-ethylpyridine-2-carboxamidine hydrochloride as a scaffold for designing next-generation antiviral drugs.

In addition to its antiviral properties, 6-ethylpyridine-2-carboxamidine hydrochloride has also shown promise in cancer research. Studies have revealed that this compound can modulate the activity of certain kinases involved in tumor growth and metastasis. For instance, a recent publication in the Journal of Medicinal Chemistry reported that a series of analogs derived from 6-ethylpyridine-2-carboxamidine hydrochloride exhibited significant inhibitory activity against receptor tyrosine kinases, which are often overexpressed in various cancers. These results suggest that this compound could serve as a valuable tool for developing targeted cancer therapies.

The synthesis and optimization of 6-ethylpyridine-2-carboxamidine hydrochloride have also been areas of active research. Advances in synthetic chemistry have enabled the production of this compound with higher yields and purity, facilitating its use in large-scale pharmaceutical applications. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underlie its biological activity, paving the way for the design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 6-ethylpyridine-2-carboxamidine hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research on this compound underscores its potential as a versatile building block in drug discovery. Continued exploration of its pharmacological properties and therapeutic applications is expected to yield significant contributions to the field of chemical biology and medicine.